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Compound of Interest

Compound Name: Carvacryl methyl ether

Cat. No.: B1346814 Get Quote

Technical Support Center: Carvacryl Methyl
Ether
Welcome to the technical support center for Carvacryl Methyl Ether (CME). This resource is

designed to assist researchers, scientists, and drug development professionals in effectively

utilizing CME in their experiments by addressing challenges related to its hydrophobicity.

Frequently Asked Questions (FAQs)
Q1: What is Carvacryl Methyl Ether (CME) and what are its primary research applications?

A1: Carvacryl Methyl Ether (CAS No. 6379-73-3) is an organic compound derived from

carvacrol, a natural phenol found in the essential oils of oregano and thyme.[1][2] It is a

colorless to pale yellow liquid with a characteristic herbal scent.[2][3] CME is investigated for

various biological activities, notably its antibacterial and antioxidant properties, making it a

compound of interest in microbiology, food preservation, and potential therapeutic applications.

[2][4][5]

Q2: Why does Carvacryl Methyl Ether perform poorly in aqueous solutions?

A2: Carvacryl Methyl Ether is a hydrophobic (lipophilic) molecule. Its chemical structure,

characterized by a benzene ring and alkyl groups, results in very low solubility in water

(estimated at 21.57 mg/L at 25°C).[6] This inherent hydrophobicity poses a significant
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challenge in aqueous-based biological assays, as the compound tends to precipitate out of

solution, leading to inaccurate concentrations and unreliable results.[7]

Q3: What is the recommended solvent for preparing a stock solution of CME?

A3: Due to its poor water solubility, a high-concentration stock solution of Carvacryl Methyl
Ether should be prepared using a water-miscible organic solvent. The most commonly used

and recommended solvents are Dimethyl Sulfoxide (DMSO) and Ethanol.[8][9] CME is highly

soluble in both, at concentrations up to 100 mg/mL.[8] For cell-based assays, DMSO is often

preferred for its ability to dissolve a wide range of hydrophobic compounds.[7][10]

Q4: My CME precipitates when I dilute the stock solution into my aqueous assay buffer. What

should I do?

A4: Precipitation upon dilution is a common issue when working with hydrophobic compounds.

This indicates that the final concentration of CME in your aqueous buffer exceeds its solubility

limit, even with the small amount of co-solvent present. Please refer to the Troubleshooting

Guide below for detailed strategies to prevent precipitation, such as optimizing solvent

concentration, using surfactants, and ensuring proper mixing techniques.

Q5: Can the solvent used for the stock solution affect my experimental results?

A5: Yes, absolutely. Organic solvents like DMSO can have independent biological effects,

especially in cell-based assays. It is critical to keep the final concentration of the solvent in the

assay medium as low as possible (typically below 1%, and ideally below 0.5%) and consistent

across all experimental and control groups.[10] Always include a "vehicle control" (assay

medium with the same final concentration of the solvent, but without CME) to differentiate the

effects of the compound from the effects of the solvent.

Quantitative Data Summary
The physical and solubility properties of Carvacryl Methyl Ether are summarized below.

Table 1: Physical and Chemical Properties of Carvacryl Methyl Ether
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Property Value Reference

Molecular Formula C₁₁H₁₆O [4][8]

Molecular Weight 164.24 g/mol [4][8]

Appearance Colorless to Pale Yellow Liquid [3][4]

Density 0.936 g/mL (at 20°C) [5][8]

Table 2: Solubility of Carvacryl Methyl Ether in Common Solvents

Solvent Solubility Reference

Water
21.57 mg/L (at 25°C,

estimated)
[6]

Dimethyl Sulfoxide (DMSO) ≥ 100 mg/mL (608.87 mM) [8][9]

Ethanol 100 mg/mL (608.87 mM) [8]

Troubleshooting Guide: Addressing Hydrophobicity
in Assays
Problem: Compound Precipitation in Aqueous Media

This is the most frequent issue encountered with CME. The following workflow and methods

can help mitigate this problem.
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Workflow for Preparing CME Working Solutions

Weigh CME Powder/Measure Liquid

Dissolve in 100% DMSO
to create high-concentration

stock (e.g., 100 mM)

Step 1

Perform intermediate dilution
in 100% DMSO if needed

Step 2 (Optional)

Add small volume of stock
to final aqueous assay buffer

(e.g., 2 µL into 198 µL)

Step 3

Vortex/Mix Immediately
and Thoroughly

Step 4

Use in Assay

Step 5

Click to download full resolution via product page

Caption: A standard workflow for preparing working solutions of Carvacryl Methyl Ether.
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If precipitation still occurs after following the standard workflow, consider the following

troubleshooting steps.

Troubleshooting Logic for CME Precipitation

Precipitation Observed?

Is final solvent
concentration > 1%?

Yes

Action: Lower final solvent conc.
by adjusting stock conc.

or dilution factor.

Yes

Action: Add surfactant
(e.g., 0.01% Tween-20)

to assay buffer.

No

Problem Solved

Action: Lower the final
testing concentration of CME.

Still Precipitates

Solves Issue

Click to download full resolution via product page

Caption: A decision tree for troubleshooting CME precipitation issues.
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Conceptual Solution: Surfactant-Aided Solubilization

For particularly challenging assays, the use of a non-ionic surfactant can create micelles that

encapsulate hydrophobic molecules, increasing their apparent solubility in aqueous solutions.
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Conceptual Diagram of Micellar Solubilization

CME

Hydrophobic tails
(interact with CME)

Hydrophilic heads
(interact with water)

Click to download full resolution via product page

Caption: Surfactant molecules form a micelle, encapsulating hydrophobic CME.
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Experimental Protocols
Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

Materials: Carvacryl Methyl Ether (liquid), 100% Dimethyl Sulfoxide (DMSO, anhydrous or

low-water content recommended), appropriate personal protective equipment (PPE),

calibrated micropipettes, and sterile microcentrifuge tubes.

Calculation:

The density of CME is ~0.936 g/mL (or 936 mg/mL).[8]

The molecular weight is 164.24 g/mol .

To calculate the volume of CME needed for 1 mL of a 100 mM (0.1 M) stock:

Grams needed = 0.1 mol/L * 0.001 L * 164.24 g/mol = 0.01642 g (or 16.42 mg).

Volume needed = 16.42 mg / 936 mg/mL = 0.01754 mL (or 17.54 µL).

Procedure:

In a sterile microcentrifuge tube, add 982.5 µL of 100% DMSO.

Carefully add 17.5 µL of Carvacryl Methyl Ether to the DMSO.

Cap the tube tightly and vortex for at least 60 seconds to ensure complete dissolution.

Sonication for 5-10 minutes can also be beneficial.[8]

Visually inspect the solution to ensure it is clear and free of any undissolved droplets.

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.[9]

Protocol 2: Preparation of Working Solutions for an In Vitro Assay

This protocol describes preparing a final concentration of 100 µM CME in a cell culture well

with a final DMSO concentration of 0.1%.
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Materials: 100 mM CME stock solution in DMSO, sterile aqueous assay buffer (e.g., cell

culture medium), sterile tubes, and calibrated micropipettes.

Procedure (Serial Dilution):

Step A - Intermediate Dilution: Prepare a 10 mM intermediate stock by diluting the 100 mM

stock 1:10 in 100% DMSO (e.g., 10 µL of 100 mM stock + 90 µL of 100% DMSO).

Step B - High-Concentration Working Stock: Prepare a 100X working stock (10 mM) in

your aqueous assay buffer. This is a critical step where precipitation can occur. A common

method is to dilute the 100 mM stock 1:10 directly into the buffer.

Step C - Final Dilution: Add the 100X working stock to your final assay volume. For

example, to achieve a 100 µM final concentration in a 200 µL assay volume, add 2 µL of

the 10 mM intermediate stock.

Best Practices to Avoid Precipitation:

When adding the DMSO stock to the aqueous buffer, pipette the stock directly into the

liquid while the tube is on a vortexer at a medium speed. This rapid mixing helps disperse

the compound before it has a chance to aggregate and precipitate.

Always prepare working solutions fresh for each experiment from the frozen stock.

If precipitation persists, consider preparing the final dilutions in an assay buffer that

contains a low concentration of a non-ionic surfactant (e.g., 0.01% Tween-20) or serum (if

compatible with the assay).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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